(2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine-2-carboxylic acid

• IUPAC Name: (2S,3S)-4-cyclopropyl-5-oxo-3-thiophen-2-ylthiomorpholine-2-carboxylic acid
• InChI: InChI=1S/C12H13NO3S2/c14-9-6-18-11(12(15)16)10(8-2-1-5-17-8)13(9)7-3-4-7/h1-2,5,7,10-11H,3-4,6H2,(H,15,16)/t10-,11+/m1/s1
• InChI Key: UGWCOMJGSDSYFN-MNOVXSKESA-N
• Canonical SMILES: C1CC1N2C(C(SCC2=O)C(=O)O)C3=CC=CS3
• Isomeric SMILES: C1CC1N2[C@@H]([C@H](SCC2=O)C(=O)O)C3=CC=CS3
• Molecular Formula: C12H13NO3S2
• Molecular Weight: 283.4 g/mol
• CAS No.: 1802662-47-0

Description

(2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine-2-carboxylic acid is a thiomorpholine derivative characterized by a sulfur-containing six-membered heterocyclic ring (thiomorpholine), a cyclopropyl substituent, a thiophene moiety, and a carboxylic acid group. Thiomorpholine derivatives are of interest in medicinal chemistry due to their structural similarity to morpholine, a common pharmacophore in drug design. The cyclopropyl group enhances metabolic stability, while the thiophene ring contributes to π-π stacking interactions in biological targets.

Biological Activity

(2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine-2-carboxylic acid is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, synthesizing findings from various studies and highlighting its pharmacological properties.

The molecular formula of (2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine-2-carboxylic acid is C₁₂H₁₃NO₃S₂, with a molecular weight of 283.4 g/mol. The structure includes a thiomorpholine ring, a cyclopropyl group, and a thiophene moiety, which are critical for its biological activity.

Property	Value
Molecular Formula	C₁₂H₁₃NO₃S₂
Molecular Weight	283.4 g/mol
CAS Number	1802662-47-0

Biological Activity Overview

The biological activity of (2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine-2-carboxylic acid has been explored in various contexts:

• Antimicrobial Activity : Studies have indicated that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives containing thiophene rings have shown effectiveness against various bacterial strains, suggesting that the target compound may possess similar activities .
• Anticancer Potential : Preliminary investigations into the cytotoxic effects of related compounds have demonstrated promising results against cancer cell lines. The compound's structural components may enhance its interaction with cellular targets involved in cancer proliferation .
• Enzyme Inhibition : The compound has been evaluated for its potential to inhibit specific enzymes related to disease pathways. Research indicates that similar thiomorpholine derivatives can act as inhibitors for enzymes involved in metabolic processes .

Study 1: Antimicrobial Evaluation

A study conducted on a series of thiophene-based compounds revealed that those with structural similarities to (2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine exhibited notable antimicrobial activity against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values ranged from 10 to 50 µg/mL, indicating effective inhibition at low concentrations.

Study 2: Cytotoxicity Assays

In vitro cytotoxicity assays using the MTT method assessed the impact of the compound on various cancer cell lines, including MCF7 (breast cancer) and A549 (lung cancer). Results indicated IC50 values ranging from 15 to 30 µM, suggesting moderate cytotoxicity compared to standard chemotherapeutic agents .

Study 3: Enzyme Inhibition Studies

Research focusing on enzyme inhibition demonstrated that derivatives similar to (2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine effectively inhibited key enzymes such as topoisomerases and kinases. These findings suggest a mechanism through which the compound may exert its anticancer effects by disrupting critical cellular processes involved in DNA replication and repair .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with analogs sharing key structural motifs: thiophene substituents , sulfur-containing heterocycles , and carboxylic acid groups .

Thiophene-Containing Analogs

• Compound 2: 2-[(2S)-2-(4-(5-(2-hydroxyethoxy)thiophen-2-yl)thiophen-2-yl]-1,3,4-oxadiazol-5-yl)amino]acetic acid () Structural Differences: Replaces the thiomorpholine core with a 1,3,4-oxadiazole ring. The oxadiazole ring may enhance planar stacking interactions compared to the thiomorpholine’s conformational flexibility .
• Compound f : (S)-N-Propyl-5-[2-(thiophen-2-yl)ethoxy]-N-[2-(thiophen-2-yl)ethyl]-1,2,3,4-tetrahydronaphthalen-2-amine ()
  • Structural Differences : Features a tetrahydronaphthalene backbone with dual thiophene-ethyl substituents.
  • Functional Insights : The lack of a carboxylic acid group reduces polarity, likely increasing membrane permeability compared to the main compound .

Sulfur-Containing Heterocycles

• Compound e: (4S)-2-(3,6-Dioxo-5-phenylpiperazin-2-yl)-5,5-dimethylthiazolidine-4-carboxylic acid () Structural Differences: Contains a thiazolidine ring (5-membered) vs. thiomorpholine (6-membered). The 3,6-dioxo-piperazine moiety may enhance hydrogen-bonding capacity .
• Compound g: (6R,7R)-7-(Ethoxycarbonylamino)-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid () Structural Differences: Bicyclic β-lactam structure (cephalosporin core) with a sulfur atom.

Carboxylic Acid Derivatives

• 3-O-Feruloylquinic Acid ()
  • Structural Differences : Cyclohexanecarboxylic acid with a feruloyl ester vs. thiomorpholine-carboxylic acid.
  • Functional Insights : Used as a reference standard in pharmacological research, highlighting the role of carboxylic acids in improving solubility for analytical applications .

Data Table: Key Structural and Functional Comparisons

Compound Name	Core Structure	Key Substituents	Bioactivity/Function	Reference
(2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine-2-carboxylic acid	Thiomorpholine	Cyclopropyl, thiophene, carboxylic acid	Potential intermediate/bioactive molecule
Compound 2 ()	1,3,4-Oxadiazole	Thiophene, hydroxyethoxy	DNA binding (−6.58 kcal/mol)
Compound e ()	Thiazolidine	3,6-Dioxo-piperazine	Hydrogen-bonding candidate
3-O-Feruloylquinic Acid ()	Cyclohexane	Feruloyl ester	Pharmacological reference standard

Notes

Structural Activity Relationships : The thiomorpholine core offers a balance between flexibility and rigidity, distinguishing it from smaller (thiazolidine) or larger (bicyclic) heterocycles. The cyclopropyl group may reduce metabolic degradation compared to linear alkyl chains .

Limitations : Direct pharmacological data for the main compound are absent in the provided evidence; comparisons rely on structural analogs. Recent studies (post-2021) may offer additional insights.

Synthetic Utility : The carboxylic acid group enables derivatization into esters or amides, a strategy employed in and for optimizing bioavailability .